Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194159 Faropenem 106560-14-9 C12H15NO5S
VC0194390 Dehydro Aripiprazole 129722-25-4 C23H25Cl2N3O2
VC0194203 (2R,3R,4S,5R,6R)-2-[(1R,2R)-1-Amino-2-hydroxypropyl]-6-methylsulfanyloxane-3,4,5-triol 14810-93-6 C9H19NO5S
VC0194505 Dabigatran (ethyl ester hydrochloride) 211914-50-0 C27H30ClN7O3
VC0194492 Dabigatran 211914-51-1 C25H25N7O3
VC0194178 Sodium;(3-methyloxiran-2-yl)phosphonic acid 26016-99-9 C3H5Na2O4P
VC0194028 [(1R,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-Diacetyloxy-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate 27548-93-2 C31H38O11
VC0194317 2,4-Dichlorobenzoyl Cyanide 35022-43-6 C8H3Cl2NO
VC0195170 2-Methoxy estrone 362-08-3 C19H24O3
VC0194522 Digoxin Impurity E 52589-12-5 C41H64O15
VC0194374 8-Hydroxy-3,4-dihydroquinolin-2(1h)-one 52749-50-5 C9H9NO2
VC0194206 2-(Dibutylamino)-1-(2,7-dichloro-9H-fluoren-4-yl)ethanol;hydrochloride 53221-07-1 C23H30Cl3NO
VC0194477 Cibenzoline 53267-01-9 C18H18N2
VC0194188 Gliclazide Impurity C 5577-13-9 C10H13NO4S
VC0194422 Atorvastatin Impurity 2 581772-29-4 C36H39FN2O5
VC0195173 4-Methoxy estrone 58562-33-7 C19H24O3
VC0194441 [(1S,5R)-8-Methyl-8-azoniabicyclo[3.2.1]octan-3-yl] (2R)-3-hydroxy-2-phenylpropanoate 5908-99-6 C34H50N2O11S
VC0194209 Imipenem Impurity A 59995-64-1 C11H16N2O4S
VC0194158 Fenbendazole Hydroxide 72447-64-4 C15H13N3O3S
VC0194164 Fenticonazole Nitrate 73151-29-8 C24H20Cl2N2OS . HNO3
VC0194179 5-Hydroxymethyl Flucloxacillin 75524-31-1 C19H16ClFN3O6S Na
VC0194166 4-AA ((2R,3R)-3-((R)-1-(tert-Butyldimethylsilyloxy)ethyl)-4-oxoazetidin-2-yl acetate) 76855-69-1 C13H25NO4Si
VC0194192 Methylhydroxygliclazide 87368-00-1 C15H21N3O4S
VC0194175 Flomoxef Sodium Salt 92823-03-5 C15H17F2N6O7S2. Na
VC0194029 10-Deacetyl-13-Oxo-Baccatin III 92950-42-0 C29H34O10